Cas no 186611-55-2 (2H-Indol-2-one,1,3-dihydro-3-[[4-(1-methylethyl)phenyl]methylene]-)

• Product Name: 2H-Indol-2-one,1,3-dihydro-3-[[4-(1-methylethyl)phenyl]methylene]-
• CAS No: 186611-55-2
• Molecular Formula: C₁₈H₁₇NO
• Molecular Weight: 263.33368
• MDL: MFCD00118155
• CID: 114876
• PubChem ID: 1538823

2H-Indol-2-one,1,3-dihydro-3-[[4-(1-methylethyl)phenyl]methylene]- Properties

Names and Identifiers

• 2H-Indol-2-one,1,3-dihydro-3-[[4-(1-methylethyl)phenyl]methylene]-
• 3-(4-ISOPROPYLBENZYLIDENYL)INDOLIN-2-ONE
• SU 4313
• 186611-55-2
• IDI1_019257
• (3Z)-3-[(4-propan-2-ylphenyl)methylidene]-1H-indol-2-one
• 1,3-Dihydro-3-[[4-(1-methylethyl)phenyl]methylene]-2H-indol-2-one
• SR-01000594630-1
• PD065042
• 3-(4-Isopropylbenzylidenyl)-indolin-2-one
• (3Z)-3-{[4-(propan-2-yl)phenyl]methylidene}-2,3-dihydro-1H-indol-2-one
• 1225386-91-3
• SR-01000594630
• IDI1_009729
• SU4313;SU-4313;1,3-Dihydro-3-[[4-(1-methylethyl)phenyl]methylene]-2H-indol-2-one
• HMS1422E14
• (Z)-3-(4-isopropylbenzylidene)indolin-2-one
• J-011990
• CS-0018664
• 3-(4-ISOPROPYLBENZYLIDENE)INDOLIN-2-ONE
• AKOS002222166
• F0807-0563
• SCHEMBL6303162
• STL282299
• HY-21291
• SU 4313?
• SU-4313
• (3Z)-3-[4-(propan-2-yl)benzylidene]-1,3-dihydro-2H-indol-2-one

• MDL： MFCD00118155
• InChIKey： IRQQWCZKCUQNSO-WJDWOHSUSA-N
• Inchi： InChI=1S/C18H17NO/c1-12(2)14-9-7-13(8-10-14)11-16-15-5-3-4-6-17(15)19-18(16)20/h3-12H,1-2H3,(H,19,20)/b16-11-
• SMILES： CC(C1C=CC(/C=C2/C3C(=CC=CC=3)NC/2=O)=CC=1)C

Computed Properties

• Exact Mass: 263.13100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 263.131014166g/mol
• Heavy Atom Count: 20
• Complexity: 390
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 4
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• LogP: 4.44070
• PSA: 29.10000
• Color/Form: Not available
• Solubility: Not available